Cas no 72581-32-9 (3-CYCLOHEXENE-1-METHANOL))

3-CYCLOHEXENE-1-METHANOL) structure
3-CYCLOHEXENE-1-METHANOL) structure
Product Name:3-CYCLOHEXENE-1-METHANOL)
CAS No:72581-32-9
MF:C7H12O
MW:112.169582366943
CID:977354
Update Time:2024-03-06

3-CYCLOHEXENE-1-METHANOL) Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexen-1-ylmethanol
    • 4-HYDROXYMETHYL-CYCLOHEXEN
    • 3-CYCLOHEXENE-1-METHANOL)
    • Inchi: 1S/C7H12O/c8-6-7-4-2-1-3-5-7/h1-2,7-8H,3-6H2
    • InChI Key: VEIYJWQZNGASMA-UHFFFAOYSA-N
    • SMILES: C(C1CCC=CC1)O

Computed Properties

  • Exact Mass: 112.08886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 86.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • PSA: 20.23
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